Cas no 286859-52-7 (5-(PHENYLSULFONYL)-1,2,3-THIADIAZOLE)

5-(PHENYLSULFONYL)-1,2,3-THIADIAZOLE structure

286859-52-7 structure

Product Name:5-(PHENYLSULFONYL)-1,2,3-THIADIAZOLE

CAS No:286859-52-7

MF:C₈H₆N₂O₂S₂

MW:226.275438785553

MDL:MFCD00202252

CID:5185118

Update Time:2026-03-05

5-(PHENYLSULFONYL)-1,2,3-THIADIAZOLE Chemical and Physical Properties

Names and Identifiers

- 5-(PHENYLSULFONYL)-1,2,3-THIADIAZOLE
- PHENYL 1,2,3-THIADIAZOL-5-YL SULFONE
- 5-(benzenesulfonyl)-1,2,3-thiadiazole
- MDL： MFCD00202252
- Inchi： 1S/C8H6N2O2S2/c11-14(12,8-6-9-10-13-8)7-4-2-1-3-5-7/h1-6H
- InChI Key： JFGSAGIOMIQCCX-UHFFFAOYSA-N
- SMILES： S1C(S(C2=CC=CC=C2)(=O)=O)=CN=N1

5-(PHENYLSULFONYL)-1,2,3-THIADIAZOLE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB299542-100 mg	5-(Phenylsulfonyl)-1,2,3-thiadiazole; .	286859-52-7		100 mg	€221.50	2023-07-20
abcr	AB299542-100mg	5-(Phenylsulfonyl)-1,2,3-thiadiazole; .	286859-52-7		100mg	€283.50	2025-02-18
Ambeed	A900994-1g	5-(Benzenesulfonyl)-1,2,3-thiadiazole	286859-52-7	90%	1g	$350.0	2024-07-28
Key Organics Ltd	2G-416S-1MG	5-(phenylsulfonyl)-1,2,3-thiadiazole	286859-52-7	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	2G-416S-5MG	5-(phenylsulfonyl)-1,2,3-thiadiazole	286859-52-7	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	2G-416S-10MG	5-(phenylsulfonyl)-1,2,3-thiadiazole	286859-52-7	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	2G-416S-50MG	5-(phenylsulfonyl)-1,2,3-thiadiazole	286859-52-7	>90%	50mg	£102.00	2023-09-08
Key Organics Ltd	2G-416S-100MG	5-(phenylsulfonyl)-1,2,3-thiadiazole	286859-52-7	>90%	100mg	£146.00	2023-09-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00882442-1g	5-(Benzenesulfonyl)-1,2,3-thiadiazole	286859-52-7	90%	1g	￥2401.0	2023-03-30

5-(PHENYLSULFONYL)-1,2,3-THIADIAZOLE Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

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